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Executive Summary
NV-354 is an innovative, orally bioavailable succinate prodrug in development by Abliva AB

(formerly NeuroVive Pharmaceutical AB) for the treatment of primary mitochondrial diseases

characterized by mitochondrial complex I dysfunction, such as Leigh syndrome. This technical

guide provides an in-depth overview of the scientific rationale, mechanism of action, preclinical

data, and experimental methodologies underlying the NV-354 program. By delivering

exogenous succinate to the mitochondrial electron transport chain, NV-354 is designed to

bypass deficient complex I and restore mitochondrial respiration, offering a promising

therapeutic strategy for a range of debilitating and often fatal genetic disorders.

Introduction: The Challenge of Mitochondrial
Complex I Deficiency
Mitochondrial diseases are a group of debilitating and often fatal genetic disorders that impair

the ability of mitochondria to produce cellular energy in the form of adenosine triphosphate
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(ATP). A significant portion of these diseases are caused by defects in complex I

(NADH:ubiquinone oxidoreductase), the first and largest enzyme complex of the electron

transport chain (ETC). Complex I dysfunction disrupts the flow of electrons, leading to reduced

ATP synthesis, increased production of reactive oxygen species (ROS), and an accumulation

of lactate. Leigh syndrome is a severe neurological disorder that is one of the most common

pediatric presentations of mitochondrial disease, frequently caused by complex I deficiency.

There are currently no approved curative therapies for Leigh syndrome or other primary

mitochondrial diseases, highlighting the urgent need for novel therapeutic approaches.

The NV-354 Solution: A Succinate Prodrug Strategy
The core therapeutic hypothesis behind NV-354 is to circumvent the dysfunctional complex I by

providing a substrate for complex II (succinate dehydrogenase) of the ETC. Succinate is a key

intermediate in the Krebs cycle and a direct electron donor to complex II. By increasing the

intracellular concentration of succinate, NV-354 aims to restore electron flow through the ETC,

re-establish the mitochondrial membrane potential, and resume ATP synthesis, thereby

compensating for the deficiency in complex I.

However, succinate itself has poor cell permeability due to its dicarboxylic acid nature. To

overcome this, NV-354 is designed as a prodrug, a chemically modified version of succinate

that can readily cross cell membranes. Once inside the cell, the prodrug is cleaved by

intracellular enzymes to release active succinate. This approach ensures efficient delivery of

succinate to the mitochondria.

Mechanism of Action
The mechanism of action of the succinate prodrug approach is illustrated in the signaling

pathway below.
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Caption: Mechanism of action of NV-354.

Preclinical Data
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A substantial body of preclinical evidence supports the therapeutic potential of the succinate

prodrug approach for mitochondrial diseases. While specific data for NV-354 is proprietary,

published studies on analogous compounds and announcements from Abliva provide a strong

foundation.

In Vitro Efficacy
Studies using patient-derived cells with complex I deficiency have demonstrated the ability of

succinate prodrugs to rescue mitochondrial function.

Table 1: Effect of Succinate Prodrugs on Mitochondrial Respiration in Human Platelets with

Rotenone-Induced Complex I Inhibition

Parameter Control Rotenone
Rotenone +
Succinate Prodrug

Basal Respiration

(pmol O₂/s/10⁶ cells)
4.5 ± 0.5 1.5 ± 0.3 4.2 ± 0.6

ATP-linked

Respiration (pmol

O₂/s/10⁶ cells)

3.0 ± 0.4 0.5 ± 0.2 2.8 ± 0.5

Lactate Production

(relative units)
1.0 3.5 ± 0.8 1.2 ± 0.3

Data are presented as mean ± standard deviation and are representative of published findings

for succinate prodrugs.

In fibroblasts from Leigh syndrome patients with documented complex I mutations, treatment

with a succinate prodrug has been shown to significantly increase basal and maximal

mitochondrial respiration.

In Vivo Efficacy
Preclinical studies in animal models of mitochondrial disease have shown promising results. In

a rotenone-induced rat model of complex I dysfunction, administration of a succinate prodrug

led to a significant reduction in brain lactate levels and an increase in ATP levels.
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Furthermore, in the Ndufs4 knockout mouse model of Leigh syndrome, treatment with NV-354
has been reported to:

Decrease neuroinflammation.

Improve weight gain.

Delay the onset of motor symptoms.

These findings suggest that NV-354 can cross the blood-brain barrier and exert its therapeutic

effects in the central nervous system, a critical feature for treating neurological manifestations

of Leigh syndrome.

Pharmacokinetics and Safety
Abliva has reported that NV-354 possesses key drug-like properties, including:

High oral bioavailability: This allows for convenient oral administration, which is particularly

important for pediatric populations and chronic treatment regimens.

Excellent brain penetration: The ability to cross the blood-brain barrier is essential for treating

the severe neurological symptoms of Leigh syndrome.

Favorable safety profile: Preclinical toxicology studies have indicated good tolerability.

NV-354 has been granted Orphan Drug Designation by the U.S. Food and Drug Administration

(FDA) for the treatment of mitochondrial diseases, a testament to the strength of its preclinical

data package.

Experimental Protocols
The following sections outline the key experimental methodologies used to evaluate the

efficacy of the succinate prodrug approach.

High-Resolution Respirometry in Permeabilized Cells
This technique is used to assess mitochondrial function by measuring oxygen consumption

rates in response to various substrates and inhibitors.
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Caption: Experimental workflow for high-resolution respirometry.
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Detailed Methodology:

Cell Preparation: Isolate cells of interest (e.g., human platelets, fibroblasts) and resuspend in

a mitochondrial respiration medium (e.g., MiR05).

Permeabilization: Add a mild detergent, such as digitonin, to selectively permeabilize the

plasma membrane while leaving the mitochondrial membranes intact. This allows for the

direct addition of mitochondrial substrates.

Substrate Addition: Introduce substrates for complex I, such as pyruvate, malate, and

glutamate, to measure basal respiration.

State 3 Respiration: Add a saturating concentration of ADP to stimulate ATP synthesis and

measure the maximal capacity of the electron transport chain.

Complex I Inhibition: Add rotenone, a specific inhibitor of complex I, to block electron flow

from this complex.

Succinate Prodrug Addition: Introduce NV-354 to the respiration chamber. The intracellular

cleavage of the prodrug will release succinate.

Complex II Respiration: Measure the resulting oxygen consumption, which is now driven by

succinate through complex II.

Complex III Inhibition: Add antimycin A to inhibit complex III and determine the residual

oxygen consumption, which is non-mitochondrial.

Data Analysis: Calculate the rates of complex I- and complex II-driven respiration by

subtracting the appropriate inhibitor-insensitive rates.

Ndufs4 Knockout Mouse Model of Leigh Syndrome
The Ndufs4 knockout mouse is a well-established and widely used animal model that

recapitulates many of the key features of Leigh syndrome, including progressive

neurodegeneration, motor deficits, and a shortened lifespan.

Experimental Design:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15548885/docs?utm_src=pdf-body#the-succinate-prodrug-approach-of-nv-354-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Cohorts:Ndufs4 knockout mice and wild-type littermates are used as experimental

and control groups, respectively.

Treatment: NV-354 is administered orally, typically mixed with food or delivered by gavage,

starting at a presymptomatic age.

Outcome Measures:

Survival: Monitor and record the lifespan of treated and untreated mice.

Motor Function: Assess motor coordination and balance using standardized tests such as

the rotarod test.

Biomarker Analysis: Collect blood and tissue samples to measure levels of lactate,

pyruvate, and other relevant biomarkers.

Histopathology: Perform histological analysis of brain tissue to assess the extent of

neurodegeneration.

Future Directions
NV-354 is a promising therapeutic candidate that is advancing towards clinical development.

The successful completion of preclinical studies has paved the way for a first-in-human Phase

1 clinical trial to evaluate the safety, tolerability, and pharmacokinetics of NV-354 in healthy

volunteers. Subsequent clinical trials will aim to assess the efficacy of NV-354 in patients with

Leigh syndrome and other primary mitochondrial diseases.

Conclusion
The succinate prodrug approach, embodied by NV-354, represents a rational and promising

therapeutic strategy for mitochondrial diseases caused by complex I deficiency. By bypassing

the defective complex, NV-354 has the potential to restore cellular energy production and

alleviate the devastating symptoms of these disorders. The strong preclinical data package,

demonstrating both in vitro and in vivo efficacy, along with favorable pharmacokinetic and

safety profiles, provides a solid foundation for the continued clinical development of NV-354 as

a potentially life-changing therapy for patients with mitochondrial disease.
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To cite this document: BenchChem. [The Succinate Prodrug Approach of NV-354: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548885/docs#the-succinate-prodrug-approach-of-
nv-354-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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